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Compound of Interest

Compound Name: 4-Fluoro-N,N-dimethylaniline

Cat. No.: B181188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, purification, reactivity, and safety information for 4-Fluoro-N,N-
dimethylaniline. This compound is a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes.

Core Properties and Data
4-Fluoro-N,N-dimethylaniline is a substituted aniline featuring a fluorine atom at the para

position and two methyl groups on the nitrogen atom. Its unique electronic properties,

conferred by the fluorine and dimethylamino groups, make it a versatile building block in

organic synthesis.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-Fluoro-N,N-
dimethylaniline.
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Property Value

CAS Number 403-46-3

Molecular Formula C₈H₁₀FN

Molecular Weight 139.17 g/mol

Appearance White to yellow crystalline solid or liquid

Melting Point 35-39 °C

Boiling Point 200 °C (at 760 mmHg)

Purity ≥98% (GC)

InChI Key YJEHCGOJNJUOII-UHFFFAOYSA-N

SMILES CN(C)c1ccc(F)cc1

Spectroscopic Data
The following table outlines the characteristic spectroscopic data for 4-Fluoro-N,N-
dimethylaniline.

Spectroscopic Technique Characteristic Peaks/Signals

¹H NMR
Signals corresponding to the N-methyl protons

and the aromatic protons.

¹³C NMR

Resonances for the N-methyl carbons and the

aromatic carbons, with splitting patterns

indicative of fluorine coupling.

FTIR
Characteristic vibrational bands for C-N, C-F,

and aromatic C-H bonds.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight, along with characteristic

fragmentation patterns.
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Experimental Protocols
Synthesis of 4-Fluoro-N,N-dimethylaniline
A common method for the synthesis of 4-Fluoro-N,N-dimethylaniline is the N-methylation of

4-fluoroaniline. The following protocol is a representative example.

Materials:

4-fluoroaniline

Formaldehyde (37% aqueous solution)

Sodium borohydride (NaBH₄)

Methanol

Dichloromethane

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 4-fluoroaniline (1 equivalent) in methanol.

Cool the solution to 0 °C in an ice bath.

Slowly add formaldehyde solution (2.2 equivalents) to the cooled solution while stirring.

Stir the mixture at 0 °C for 1 hour.

In a separate flask, prepare a solution of sodium borohydride (2.5 equivalents) in a small

amount of cold water.
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Slowly add the sodium borohydride solution to the reaction mixture, maintaining the

temperature below 20 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional 12 hours.

Remove the methanol under reduced pressure.

To the residue, add dichloromethane and a saturated solution of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and concentrate under reduced pressure to obtain the crude product.

Purification
The crude 4-Fluoro-N,N-dimethylaniline can be purified by vacuum distillation or column

chromatography on silica gel. Due to the basic nature of the aniline, it is advisable to use a

solvent system containing a small amount of a basic modifier (e.g., triethylamine) during

column chromatography to prevent streaking.

Chemical Reactivity
The dimethylamino group is a strong activating group, making the aromatic ring of 4-Fluoro-
N,N-dimethylaniline highly susceptible to electrophilic aromatic substitution. The fluorine atom

has a deactivating inductive effect but a weak activating mesomeric effect. The substitution

pattern is primarily directed to the ortho position relative to the dimethylamino group.

4-Fluoro-N,N-dimethylaniline

Ortho-substituted productElectrophilic Aromatic Substitution

Para-substituted product (minor)
Electrophile (E+)
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Click to download full resolution via product page

Caption: Reactivity of 4-Fluoro-N,N-dimethylaniline in electrophilic aromatic substitution.

Biological Activity and Applications
4-Fluoro-N,N-dimethylaniline is primarily used as an intermediate in the synthesis of various

target molecules. Its incorporation into bioactive compounds can influence their

pharmacokinetic and pharmacodynamic properties. The fluorine atom can enhance metabolic

stability and binding affinity.

Studies have also investigated its fluorescence properties, indicating that it exhibits regular

fluorescence from a locally excited state, which is relevant for its potential use in fluorescent

probes.

Safety and Toxicology
Specific toxicological data for 4-Fluoro-N,N-dimethylaniline is limited. However, data for the

parent compound, N,N-dimethylaniline, and the starting material, 4-fluoroaniline, provide

guidance on its potential hazards.

Toxicity: Anilines are generally considered toxic and can be harmful if swallowed, in contact

with skin, or if inhaled. They can cause methemoglobinemia, leading to cyanosis.[1]

Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Flammability: The compound is a combustible liquid.

Disposal: Dispose of in accordance with local regulations for hazardous waste.

The oral LD50 for 4-fluoroaniline in rats is reported to be 417 mg/kg.[2] The oral LD50 for N,N-

dimethylaniline in rats is 1410 mg/kg.[3]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the synthesis and purification of 4-
Fluoro-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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